N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide

• IUPAC Name: N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C18H22N4OS/c23-18(20-15-6-7-15)22-10-8-21(9-11-22)12-16-13-24-17(19-16)14-4-2-1-3-5-14/h1-5,13,15H,6-12H2,(H,20,23)
• InChI Key: FLWCQFGGBNCBKW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)N2CCN(CC2)CC3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide, also known as CTDP-1, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide involves its binding to the sigma-1 receptor, which leads to the modulation of various cellular processes. It has been shown to increase the release of neurotrophic factors, enhance synaptic plasticity, and promote neuroprotection. N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide also has an inhibitory effect on voltage-gated calcium channels, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide also has an anti-inflammatory effect, which may contribute to its neuroprotective effects. In addition, N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide has been shown to have anxiolytic and antidepressant effects, which may be useful in the treatment of various psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various cellular processes. N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide also has a good pharmacokinetic profile, which makes it suitable for in vivo studies. However, one limitation of N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide is its relatively low solubility, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide. One direction is to study its potential use as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and cancer. Another direction is to further elucidate its mechanism of action and its effects on various cellular processes. Additionally, there is a need to develop more potent and selective sigma-1 receptor ligands, which may have greater therapeutic potential than N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide.

Synthesis Methods

The synthesis of N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide involves the reaction of 1-cyclopropylpiperazine with 2-phenyl-4-chloromethylthiazole, followed by the addition of carboxamide. The final product is obtained through purification and crystallization. This synthesis method has been optimized to achieve a high yield and purity of N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide.

Scientific Research Applications

N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling, neuroprotection, and modulation of ion channels. N-cyclopropyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carboxamide has also been studied for its potential use as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and cancer.